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Cat. No.: B1475059

Get Quote

Introduction

N,3-dimethylcyclobutanamine hydrochloride is a substituted cyclobutanamine derivative.
This class of compounds, characterized by a four-membered carbocyclic ring bearing an amino
group, is of significant interest in medicinal chemistry and organic synthesis. Cyclobutane
scaffolds are prevalent in a range of biologically active molecules and natural products, often
imparting unique conformational constraints that can be advantageous for modulating
interactions with biological targets. The hydrochloride salt form of this amine enhances its
stability and aqueous solubility, facilitating its use in various research and development
applications. This guide provides a comprehensive overview of the known properties, a putative
synthesis pathway, and handling considerations for N,3-dimethylcyclobutanamine
hydrochloride, compiled from available chemical data.

Chemical Structure and Core Properties

The fundamental attributes of N,3-dimethylcyclobutanamine hydrochloride are summarized
below. These identifiers are crucial for the accurate sourcing and documentation of this
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chemical entity.

Property Value Source(s)

N,3-dimethylcyclobutan-1-
IUPAC Name ] ] [1]
amine hydrochloride

CAS Number 1445951-89-2 [2]
Molecular Formula CeH14CIN [2]
Molecular Weight 135.64 g/mol [2]
SMILES Code CC1CC(NC)C1.[H]CI [3]
Physical Form Solid (predicted)

Purity Typically =297% (as per o]

suppliers)

Stereochemistry

The structure of N,3-dimethylcyclobutanamine possesses two stereocenters, leading to the
possibility of four stereocisomers (two pairs of enantiomers). The substitution pattern on the
cyclobutane ring can result in cis and trans diastereomers, each of which can exist as a pair of
enantiomers. The relative stereochemistry of commercially available N,3-
dimethylcyclobutanamine hydrochloride is often not specified and may be supplied as a
mixture of diastereomers. For stereospecific applications, chromatographic separation of the
diastereomers and enantiomers would be a necessary prerequisite.

Postulated Synthesis Pathway: Reductive Amination

While specific, peer-reviewed synthesis protocols for N,3-dimethylcyclobutanamine
hydrochloride are not readily available in the literature, a logical and commonly employed
method for its preparation would be the reductive amination of 3-methylcyclobutanone. This
widely used reaction forms a C-N bond by reacting a carbonyl compound with an amine in the
presence of a reducing agent.

Rationale for Method Selection
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Reductive amination is a robust and versatile method for the synthesis of amines.[5] It is often

high-yielding and can be performed under relatively mild conditions. The choice of a reducing

agent is critical; sodium triacetoxyborohydride (STAB) is frequently used as it is mild enough to

not reduce the starting ketone, is tolerant of a range of functional groups, and can often be

used in a one-pot procedure.

Proposed Experimental Protocol

Reaction Setup: To a solution of 3-methylcyclobutanone (1.0 eq) in a suitable aprotic solvent
such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add methylamine (as a
solution in a solvent like THF or as a salt, e.g., methylamine hydrochloride with a non-
nucleophilic base like triethylamine to liberate the free amine, ~1.1 eq).

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation
of the intermediate imine.

Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction
mixture. The reaction is often mildly exothermic.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is
consumed.

Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium
bicarbonate. Extract the aqueous layer with DCM. Combine the organic layers, wash with
brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification and Salt Formation: The crude N,3-dimethylcyclobutanamine can be purified by
column chromatography on silica gel. To form the hydrochloride salt, dissolve the purified
free base in a suitable solvent like diethyl ether or ethyl acetate and add a solution of
hydrogen chloride in the same solvent. The hydrochloride salt will precipitate and can be
collected by filtration and dried.

Synthesis Workflow Diagram
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Caption: Proposed synthesis of N,3-dimethylcyclobutanamine HCI.

Potential Applications and Research Context

While specific applications for N,3-dimethylcyclobutanamine hydrochloride are not
extensively documented, its structural motifs are present in various biologically active
compounds. Substituted cyclobutanamines are recognized as valuable building blocks in drug
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discovery.[6] For instance, related structures have been investigated for their potential as
psychostimulants and antidepressants.[7] The gem-dimethylcyclobutane moiety is a feature of
numerous natural products.[8] Therefore, N,3-dimethylcyclobutanamine hydrochloride is
likely utilized as a synthetic intermediate for the construction of more complex molecules in
pharmaceutical and agrochemical research.[6] Its utility lies in introducing a specific,
conformationally restricted scaffold into a target molecule.

Spectroscopic Characterization (Predicted)

No publicly available, experimentally derived spectroscopic data for N,3-
dimethylcyclobutanamine hydrochloride has been identified. However, based on the known
chemical shifts of similar alkylamines and cyclobutane derivatives, a predicted 1H and 13C
NMR spectrum can be outlined. Researchers should obtain and interpret their own analytical
data for this compound.

Predicted *H NMR (in D20):

Protons on the cyclobutane ring: A series of complex multiplets expected between 1.5 and
3.5 ppm.

N-methyl protons: A singlet or doublet (if coupled to N-H) around 2.5-2.8 ppm.

C-methyl protons: A doublet around 1.0-1.2 ppm.

N-H proton: A broad signal, the chemical shift of which would be concentration and
temperature dependent.

Predicted 3C NMR (in D20):
e Cyclobutane carbons: Signals expected in the range of 20-60 ppm.
e N-methyl carbon: A signal around 30-35 ppm.

o C-methyl carbon: A signal in the aliphatic region, likely around 15-20 ppm.

Safety and Handling
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Based on safety data sheets for N,3-dimethylcyclobutanamine hydrochloride and
structurally similar compounds, the following handling precautions are advised.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[4]

e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/ eye protection/ face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

» Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere. Keep container
tightly closed.

Conclusion

N,3-dimethylcyclobutanamine hydrochloride is a chemical building block with potential
applications in the synthesis of more complex molecules for various research fields, particularly
in drug discovery. While detailed experimental data on its properties and synthesis are not
widely published, its structure allows for informed predictions based on established chemical
principles. The synthetic route via reductive amination represents a plausible and efficient
method for its preparation. As with any chemical reagent, appropriate safety precautions must
be observed during its handling and use. Further research into the specific properties and
applications of this compound would be beneficial to the scientific community.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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